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An In-depth Technical Guide on the Physical Properties of Benzyl Salicylate Liquid

For researchers, scientists, and drug development professionals, a thorough understanding of

the physical properties of a compound is fundamental. This technical guide provides a detailed

overview of the core physical characteristics of benzyl salicylate liquid, a compound frequently

utilized in cosmetics, fragrances, and as a UV light absorber.[1][2][3] This document presents

quantitative data in a structured format, outlines detailed experimental protocols for property

determination, and includes a visual workflow to illustrate the logical progression of these

experiments.

Core Physical Properties of Benzyl Salicylate
Benzyl salicylate (C₁₄H₁₂O₃) is a benzoate ester and a member of the phenols, appearing as

a colorless, thick liquid with a faint, sweet, and slightly balsamic odor.[4][5][6] It is known for its

use as a fixative and solvent in perfumery and in sunscreen preparations.[5][7]

Data Presentation: A Summary of Quantitative Physical
Properties
The following table summarizes the key physical properties of benzyl salicylate, compiled

from various sources for easy comparison.
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Property Value Units Conditions

Molecular Weight 228.24 g/mol

Density 1.17 - 1.176 g/cm³ at 25 °C

1.175 g/cm³ at 20 °C (68 °F)

Boiling Point 318 °C at 760 mmHg

168 - 170 °C at 5 mmHg

Melting Point 18 - 20 °C

24 - 25 °C

Refractive Index 1.5790 - 1.5830 at 20 °C

Solubility

   In Water Slightly soluble; 8.8 mg/L at 20 °C

   In Organic Solvents

Miscible with alcohol

and ether; Soluble in 9

vols of 90% alcohol

Data compiled from multiple sources.[1][2][4][5][6][7][8][9][10][11][12][13][14][15][16]

Experimental Protocols for Determining Physical
Properties
The following sections detail the methodologies for the experimental determination of the key

physical properties of benzyl salicylate.

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter.

Protocol using a Pycnometer:

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume.

Determine the mass of the empty pycnometer using an analytical balance.
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Filling with Water: Fill the pycnometer with distilled water and place it in a thermostat-

controlled water bath at a specific temperature (e.g., 20 °C or 25 °C) until it reaches thermal

equilibrium.

Mass of Water: Carefully dry the outside of the pycnometer and measure its mass. The mass

of the water is the difference between this mass and the mass of the empty pycnometer. The

volume of the pycnometer can be confirmed by dividing the mass of the water by the known

density of water at that temperature.

Filling with Benzyl Salicylate: Empty and dry the pycnometer. Fill it with benzyl salicylate
and return it to the water bath to reach the same temperature.

Mass of Benzyl Salicylate: Dry the exterior of the pycnometer and measure its mass. The

mass of the benzyl salicylate is the difference between this mass and the mass of the

empty pycnometer.

Density Calculation: The density of the benzyl salicylate is calculated by dividing its mass

by the volume of the pycnometer.

Determination of Boiling Point
The boiling point can be determined by distillation or using a micro-boiling point method.[17]

[18][19][20]

Protocol using Simple Distillation:[17][19]

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Placement: Place a sample of benzyl salicylate (at least 5 mL) and a few boiling

chips into the distilling flask.[19]

Heating: Gently heat the flask.

Temperature Recording: Record the temperature at which the liquid boils and the vapor

temperature remains constant. This constant temperature is the boiling point. It is also

advisable to record the barometric pressure.[19]
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Determination of Melting Point
Since benzyl salicylate has a melting point near room temperature, a capillary method with a

suitable apparatus is appropriate.[21][22][23][24][25]

Protocol using a Capillary Tube:[21][22][23]

Sample Preparation: If the benzyl salicylate is solid, introduce a small amount into a

capillary tube and pack it down.[22][24]

Apparatus: Place the capillary tube in a melting point apparatus.[21][22]

Heating: Heat the sample at a controlled rate.[21] A rapid initial heating can be used to

determine an approximate melting point, followed by a slower, more careful determination.

[22][24]

Observation: Observe the sample through the magnifying lens of the apparatus.

Temperature Range: Record the temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes a clear liquid. This range represents the

melting point.[25]

Determination of Refractive Index
The refractive index is commonly measured using a refractometer, such as an Abbe

refractometer.[26][27][28][29][30]

Protocol using an Abbe Refractometer:[27]

Calibration: Calibrate the refractometer using a standard sample with a known refractive

index.

Sample Application: Place a few drops of benzyl salicylate onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to spread evenly. Look through the

eyepiece and adjust the controls until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.
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Reading: Read the refractive index value from the scale. It is important to also record the

temperature at which the measurement is taken, as the refractive index is temperature-

dependent.

Determination of Solubility
The solubility of benzyl salicylate in water and organic solvents can be determined through

direct observation.[31][32][33][34][35]

Protocol for Qualitative and Semi-Quantitative Solubility:[31][34]

Preparation: Take a known volume or mass of the solvent (e.g., water, ethanol, ether) in a

test tube at a controlled temperature.[31][34]

Solute Addition: Add a small, measured amount of benzyl salicylate to the solvent.

Mixing: Vigorously shake or stir the mixture to facilitate dissolution.[31]

Observation: Observe if the benzyl salicylate dissolves completely.

Incremental Addition: Continue adding small, measured amounts of benzyl salicylate until it

no longer dissolves, and a saturated solution is formed.[34]

Quantification: The solubility can be expressed as the maximum amount of solute that

dissolves in a given amount of solvent at that temperature. For "miscible" liquids, they will

mix in all proportions.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of benzyl salicylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b121037?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://pubs.acs.org/doi/10.1021/ed037p137
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://chem.libretexts.org/Courses/Saint_Marys_College_Notre_Dame_IN/Chem_122L%3A_Principles_of_Chemistry_II_Laboratory_(Under_Construction__)/04%3A_Determination_of_a_Solubility_Constant
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.benchchem.com/product/b121037?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b121037?utm_src=pdf-body
https://www.benchchem.com/product/b121037?utm_src=pdf-body
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.benchchem.com/product/b121037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Physical Property Determination

Instrumentation

Data Analysis and Reporting

Obtain Pure Benzyl Salicylate Sample

Determine Density Determine Boiling Point Determine Melting Point Determine Refractive Index Determine Solubility

Pycnometer / Density Meter

uses

Distillation Apparatus / Micro-Boiling Point Apparatus

uses

Capillary Melting Point Apparatus

uses

Abbe Refractometer

uses

Test Tubes / Beakers

uses

Compile and Analyze Data

Report Findings

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of benzyl salicylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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